methyl 4-acetyl-3-chloro-1H-pyrrole-2-carboxylate

• Molecular Formula: C8H8ClNO3
• Molecular Weight: 201.61 g/mol
• IUPAC Name: methyl 4-acetyl-3-chloro-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C8H8ClNO3/c1-4(11)5-3-10-7(6(5)9)8(12)13-2/h3,10H,1-2H3
• InChI Key: UZTXVQKHIOOQJN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CNC(=C1Cl)C(=O)OC

Description

Methyl 4-acetyl-3-chloro-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C8H8ClNO3 and its molecular weight is 201.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 3-chloro-1H-pyrrole-2-carboxylate (0.100 g, 0.627 mmol) in DCE (3 mL) was added to a suspension of SnCl2 (0.238 g, 1.25 mmol) and methyl 3-chloro-1H-pyrrole-2-carboxylate (0.100 g, 0.627 mmol) in DCE (3 mL) at 0° C. The reaction was stirred for 10 min. at 0° C. then warmed to room temp over 2 hours. The reaction mixture was poured into water and EtOAc. The organic layer was separated, washed with 1N sodium hydroxide, dried over MgSO4, filtered and evaporated to a residue. Purification was accomplished on silica with EtOAc and hexanes to afford the title compound (0.034 g, 26%) as a solid, along with methyl 4-acetyl-3-chloro-1H-pyrrole-2-carboxylate (0.047 g, 37%) as a solid. 1H NMR (400 MHz, CDCl3) δ ppm 10.19 (br. s., 1H), 7.34-7.84 (m, 1H), 3.90 (s, 3H), 2.52 (s, 3 H). LCMS: m/z 200.0 (M−1).